1-(2-Chlorophenyl)-N-methyl-N-[(5-methyl-2-propylpyrazol-3-yl)methyl]-5-pyridin-2-yltriazole-4-carboxamide

• IUPAC Name: 1-(2-chlorophenyl)-N-methyl-N-[(5-methyl-2-propylpyrazol-3-yl)methyl]-5-pyridin-2-yltriazole-4-carboxamide
• InChI: InChI=1S/C23H24ClN7O/c1-4-13-30-17(14-16(2)27-30)15-29(3)23(32)21-22(19-10-7-8-12-25-19)31(28-26-21)20-11-6-5-9-18(20)24/h5-12,14H,4,13,15H2,1-3H3
• InChI Key: DXXDQDMAXBBOHU-UHFFFAOYSA-N
• Canonical SMILES: CCCN1C(=CC(=N1)C)CN(C)C(=O)C2=C(N(N=N2)C3=CC=CC=C3Cl)C4=CC=CC=N4
• Molecular Formula: C23H24ClN7O
• Molecular Weight: 449.9 g/mol

Description

1-(2-Chlorophenyl)-N-methyl-N-[(5-methyl-2-propylpyrazol-3-yl)methyl]-5-pyridin-2-yltriazole-4-carboxamide is a useful research compound. Its molecular formula is C23H24ClN7O and its molecular weight is 449.94. The purity is usually 95%.
BenchChem offers high-quality this compound suitable for many research applications. Different packaging options are available to accommodate customers' requirements. Please inquire for more information about this compound including the price, delivery time, and more detailed information at info@benchchem.com.

Scientific Research Applications

Glycine Transporter 1 Inhibition

Yamamoto et al. (2016) identified a compound structurally related to the query compound as a potent and orally available glycine transporter 1 (GlyT1) inhibitor. This compound exhibited a favorable pharmacokinetic profile and increased the cerebrospinal fluid concentration of glycine in rats, suggesting potential applications in central nervous system disorders (Yamamoto et al., 2016).

Antimicrobial Activities

Akbari et al. (2008) synthesized compounds structurally related to the query compound and evaluated them for antimicrobial activities. Some exhibited significant inhibition on bacterial and fungal growth, indicating potential as antimicrobial agents (Akbari et al., 2008).

CB1 Cannabinoid Receptor Interaction

Shim et al. (2002) studied a compound with structural similarities, focusing on its interaction with the CB1 cannabinoid receptor. The study provided insights into the conformations and receptor binding properties, which could be relevant for understanding similar compounds' interactions with cannabinoid receptors (Shim et al., 2002).

Anticancer and Antimicrobial Applications

Katariya et al. (2021) synthesized compounds with a structural core similar to the query compound and tested them for anticancer and antimicrobial activities. The study indicated that these compounds could be effective against certain cancer cell lines and pathogenic strains (Katariya et al., 2021).

IRAK4 Enzyme Imaging in Neuroinflammation

Wang et al. (2018) synthesized a compound related to the query for potential use as a PET agent in imaging the IRAK4 enzyme in neuroinflammation. This suggests possible applications in diagnosing and studying neuroinflammatory conditions (Wang et al., 2018).